Cas no 1212896-29-1 ((4R)-8-bromochroman-4-amine)

• Product Name: (4R)-8-bromochroman-4-amine
• CAS No: 1212896-29-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD07374064
• CID: 4933921
• PubChem ID: 51557092
• Update Time: 2025-06-25

(4R)-8-bromochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-8-BROMOCHROMAN-4-AMINE
• (4R)-8-BROMOCHROMANE-4-YLAMINE
• (R)-8-Bromochroman-4-ylamine
• AB38653
• (4R)-8-bromochroman-4-amine
• AKOS017547407
• N10492
• 1212896-29-1
• MFCD07374064
• BS-51495
• CS-0162153
• (4R)-8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine
• (4R)-8-bromo-3,4-dihydro-2H-chromen-4-amine

• MDL： MFCD07374064
• Inchi： 1S/C9H10BrNO/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8H,4-5,11H2/t8-/m1/s1
• InChI Key： HFFUBLNCTFQBSK-MRVPVSSYSA-N
• SMILES： BrC1=CC=CC2=C1OCC[C@H]2N

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Additional information on (4R)-8-bromochroman-4-amine

Introduction to (4R)-8-bromochroman-4-amine (CAS No. 1212896-29-1)

(4R)-8-bromochroman-4-amine, with the CAS number 1212896-29-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the chroman class, which is known for its diverse applications in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The structural framework of (4R)-8-bromochroman-4-amine features a brominated chromane core, which is a crucial moiety for its reactivity and functionalization. The presence of the bromine atom at the 8-position enhances its utility as a synthetic intermediate, allowing for further modifications and derivatization. Additionally, the (4R) configuration at the 4-position introduces chirality, which is essential for many pharmacologically active compounds.

In recent years, there has been a growing interest in chiral amine derivatives due to their role in developing enantiomerically pure drugs. These drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. (4R)-8-bromochroman-4-amine has been explored in various research studies as a key intermediate in the synthesis of potential therapeutic agents.

One of the most compelling aspects of (4R)-8-bromochroman-4-amine is its potential application in the development of novel antimicrobial agents. Recent studies have highlighted the importance of chroman derivatives in combating resistant bacterial strains. The bromine substituent on the chromane ring enhances its interaction with bacterial enzymes, leading to potent inhibitory effects. This makes (4R)-8-bromochroman-4-amine a promising candidate for further investigation in antimicrobial drug discovery.

The compound has also shown promise in the field of anticancer research. Chiral amine derivatives have been implicated in modulating various signaling pathways involved in cancer cell proliferation and survival. Preliminary studies indicate that (4R)-8-bromochroman-4-amine can interfere with key enzymes and receptors that are overexpressed in certain cancer types. This suggests that it may serve as a valuable scaffold for designing new anticancer therapies.

Another area where (4R)-8-bromochroman-4-amine has been explored is in neuropharmacology. The chroman scaffold is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Research has demonstrated that derivatives of this class can modulate neurotransmitter systems, potentially leading to novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of (4R)-8-bromochroman-4-amine involves multi-step organic reactions, typically starting from commercially available precursors. The process often includes bromination, reduction, and stereochemical manipulation to achieve the desired configuration. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantioselectivity and yield.

The analytical characterization of (4R)-8-bromochroman-4-amine is critical to confirm its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for this purpose. These methods provide detailed information about the molecular structure, confirming the presence of the bromine atom and the (4R) configuration.

In conclusion, (4R)-8-bromochroman-4-amine (CAS No. 1212896-29-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from antimicrobial agents to anticancer therapies and neuropharmacological treatments. Further research is warranted to fully exploit its therapeutic potential.